Cas no 1105191-03-4 (1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

1-{3-Ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine is a heterocyclic compound featuring a triazolopyrimidine core functionalized with a piperazine moiety. This structure imparts significant versatility in medicinal chemistry and drug development, particularly as a scaffold for targeting purine-binding proteins. The ethyl group at the 3-position enhances stability and modulates electronic properties, while the piperazine substituent offers opportunities for further derivatization, improving solubility and pharmacokinetic profiles. Its rigid triazolopyrimidine framework contributes to high binding affinity in biological systems, making it valuable for applications in kinase inhibition and nucleotide mimicry. The compound's synthetic accessibility and tunable reactivity further underscore its utility in exploratory research and lead optimization.
1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine structure
1105191-03-4 structure
Product Name:1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
CAS No:1105191-03-4
MF:C10H15N7
MW:233.273000001907
MDL:MFCD11986858
CID:5156915
PubChem ID:33679145
Update Time:2025-05-22

1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-7-(piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
    • 3-ethyl-7-piperazin-1-yltriazolo[4,5-d]pyrimidine
    • starbld0048002
    • 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
    • 3-Ethyl-7-(1-piperazinyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine
    • 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-ethyl-7-(1-piperazinyl)-
    • 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
    • MDL: MFCD11986858
    • Inchi: 1S/C10H15N7/c1-2-17-10-8(14-15-17)9(12-7-13-10)16-5-3-11-4-6-16/h7,11H,2-6H2,1H3
    • InChI Key: KCJKRRWWXAEAFL-UHFFFAOYSA-N
    • SMILES: N1(C2=C3C(=NC=N2)N(CC)N=N3)CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • XLogP3: -0.2
  • Topological Polar Surface Area: 71.8

1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-242561-0.05g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-242561-0.1g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-242561-0.25g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-242561-0.5g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-242561-1.0g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-242561-2.5g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-242561-5.0g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
5.0g
$2110.0 2024-06-19
Enamine
EN300-242561-10.0g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4 95%
10.0g
$3131.0 2024-06-19
Enamine
EN300-242561-1g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4
1g
$728.0 2023-09-15
Enamine
EN300-242561-5g
1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
1105191-03-4
5g
$2110.0 2023-09-15

Additional information on 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Compound CAS No. 1105191-03-4: 1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazine

Compound CAS No. 1105191-03-4, also known as 1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazine, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including antitumor, anti-inflammatory, and neuroprotective applications.

The molecular structure of this compound is characterized by a piperazine ring fused with a triazolo[4,5-d]pyrimidine moiety, which introduces a high degree of structural complexity and functional diversity. The presence of the ethyl group at the triazolo ring further enhances its chemical reactivity and pharmacokinetic properties. This combination of structural elements makes it an attractive candidate for exploring novel drug mechanisms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of click chemistry and multi-component reactions. These methods not only improve the yield but also ensure the scalability of the synthesis process, making it suitable for large-scale production in pharmaceutical settings.

From a biological standpoint, Compound CAS No. 1105191-03-4 has demonstrated remarkable selectivity towards specific molecular targets, such as kinases and proteases, which are critical in disease progression pathways. Preclinical studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its therapeutic applications, this compound has also been explored for its role in modulating cellular signaling pathways involved in inflammation and neurodegenerative diseases. Its ability to inhibit key enzymes associated with these processes underscores its versatility as a lead compound for drug development.

Moreover, recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. Advanced drug delivery systems, such as nanoparticle encapsulation, have been employed to improve its stability and targeting efficiency.

In conclusion, Compound CAS No. 1105191-03-4 represents a cutting-edge chemical entity with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.